Bamboo fiber is one of the strongest natural fibers with high strength-to-weight and stiffness-to-weight ratios and can be used economically for manufacturing fiber-reinforced composites. In this paper, bamboo fabric-reinforced epoxy composite is manufactured and its tribological properties for load-bearing applications are investigated. Sliding wear tests are conducted using a linear reciprocating tribometer and the effect of dry and lubricated contact conditions, applied load, sliding speed, temperature, and woven fabric direction on the coefficient of friction and wear rate are investigated. A scanning electron microscope is used to define the wear mechanisms at room and elevated temperatures. It is observed that the fabric orientation influences the mechanical and tribological performances of the composite material. Wear rate increases at higher loads and working temperatures; however, the effect of sliding speed is not remarkable, especially under lubricated contact conditions. The results present in this paper can be used for designing bamboo-reinforced epoxy composites for load-bearing applications, under different working conditions.

Air pollution is one of the major global problems causing around 7 million dead per year. In fact, a connection between infectious disease transmission, including COVID-19, and air pollution has been proved: COVID-19 consequences on human health are found to be more severe in areas characterized by high levels of particulate matter (PM). Therefore, after the COVID-19 pandemic, the production of air filtration devices with high filtration efficiency has gained more and more attention. Herein, a review of the post-COVID-19 pandemic progress in nanofibrous polymeric membranes for air filtration is provided. First, a brief discussion on the different types of filtration mechanism and the key parameters of air filtration is proposed. The materials recently used for the production of nanofibrous filter membranes are presented, distinguishing between non-biodegradable polymeric materials and biodegradable ones. Subsequently, production technique proposed for the fabrication of nanofibrous membranes, i.e., electrospinning and solution blow spinning, are presented aiming to analyze and compare filtration efficiency, pressure drop, reusability and durability of the different polymeric system processed with different techniques. Finally, present challenges and future perspectives of nanofibrous polymeric membranes for air filtration are discussed with a particular emphasis on strategies to produce greener and more performant devices.

Cellulose is the most abundant and “green” biomass resource on earth and gains tremendous attention. It is expected to become an alternative for traditional chemical and petroleum resources. This review describes the traditional solvents used for industrial processes, the non-derivative organic solvents, and the aqueous solution systems, along with their dissolution mechanisms and development of fiber-spinning processes. The problems associated with the industrial production of viscose fibers and cuprammonium fibers are also discussed. This paper focuses on the research status of regenerated cellulose fibers (RCFs) prepared with green and no-pollution aqueous solutions and provides some effective strategies and methods for improving the mechanical strength of RCFs and promoting the implementation of industrial production. Lastly, the current developments of RCFs are summarized and prospected and it would serve as a guide for the developmental trend and research direction of RCFs in the future.

In this manuscript, a borate ester solution, as a precursor, is prepared by combining polyvinyl alcohol (PVA) and boric acid (BA). The precursor is then electrospun to form nanofibers. However, the addition of BA has a negative effect on the spinning behavior by changing the conductivity. The solution's quality is enhanced through use of additives such as glycerol, sodium chloride, and acetic acid. The effect of additives on the viscosity and conductivity of solutions, and their spinning behavior, is investigated. By adjusting electrospinning process variables and solution properties, nanofibers are produced. Fourier transform infrared (FT-IR) analysis is performed to identify the formation of borate ester as a result of the reaction between PVA and BA. Thermal analysis is used to characterize the thermal stability of the fibers. Scanning electron microscopy (SEM) is used to examine the fiber morphology and diameter distribution. The findings are used to determine the best viscosity–conductivity windows for the production of electrospun borate ester nanofibers. Finally, the ability of optimized nanofibers to capture neutrons is evaluated using an Am-Be neutron source and a BF3 detector set up. The results of the measurements indicate that the incorporation of BA into PVA nanofibers can enhance their neutron shielding capabilities up to 7.3%.

The increase in CO2 concentration in the atmosphere has led to global warming, which draws great attention all over the world. Adsorption is considered as an effective method for CO2 capture and stabilizing the increasing CO2 concentration. Metal–organic frameworks (MOFs) are promising materials for carbon capture. However, the direct use of MOF powders may lead to issues such as high pressure drop, pipe clogging, and handling difficulties in applications. Herein, a phase inversion strategy is reported to prepare SIFSIX-3-Ni@PAN composite beads. The prepared composites exhibit hierarchically porous structure with uniform MOF distribution inside the materials and good mechanical stability. The MOF content can be well controlled and composites with up to 70% loading are prepared. Finally, the obtained materials possess high CO2 capture capacity, even at low CO2 concentrations (1.19 mmol g−1 at 0.01 bar and 298 K).

Periodontal disease can lead to severe degeneration of periodontium tissue and the global prevalence is continuously increasing with the growth and aging of population. Guided tissue regeneration (GTR) therapy with an occlusive membrane represents a golden standard in the dental clinic. Given the complex anatomy of the natural periodontium comprising alveolar bone, periodontal ligament (PDL) and cementum, GTR membrane/scaffolds with advanced multiphasic design are put forward to potentially repair the entire periodontium and restore its normal function. In principle, the multiphasic GTR membranes/scaffolds aim to coordinate the responses of both hard and soft tissues during the defect-healing process, augment multi-tissue regeneration, and optimize the formation of new periodontal attachment. In the past few decades, a diversity of GTR membranes/scaffolds with biphasic, triphasic, or gradient structures have been developed and demonstrated a substantial success in periodontal regeneration. This review covers the recent advancements in design of multiphasic GTR membranes/scaffolds from the aspects of materials, functional agents, and fabrication procedures, as well as their therapeutic efficacy assessed in vitro and in vivo. Finally, the limitations in current GTR therapy are discussed and future directions on the material design are also included accordingly.

Novel low-cost materials to uptake and detect vestigial amounts of pesticides are highly desirable for water quality monitoring. Herein, are demonstrated, for the first time, surface-enhanced Raman scattering (SERS) sensors enabled via additively manufactured lattices coated with plasmonic nanoparticles (NPs) for detecting pesticides in real water samples. The architected lattices comprising polypropylene (PP) and multiwall carbon nanotubes (MWCNTs) are realized via fused filament fabrication (FFF). In the first stage, the SERS performance of the PP/MWCNT filaments coated with distinct metallic NPs (Ag NPs and Au NPs) is evaluated using methylene blue (MB) as molecular probe. Thereafter, distinctly architected hybrid SERS sensors with periodic porous and fully dense geometries are investigated as adsorbents to uptake MB from aqueous solutions and subsequent detection using SERS. The spatial distribution of MB and Ag NPs on the FFF-printed lattices is accomplished by SERS imaging. The best hybrid composite is used as SERS probing system to detect low amounts of pesticides (thiram and paraquat) and offers a detection limit of 100 nm for both pesticides. As a proof-of-concept, FFF-enabled test strips are used to detect in loco paraquat molecules spiked on real water samples (Estuary Aveiro water and tap water) using a portable Raman spectrometer.

A major obstacle toward creating human-scale artificial tissue models is supplying encapsulated cells with oxygen and other nutrients throughout the construct. In particular, creating channels in hydrogels that match the resolution and density of the smallest blood capillaries (≤10 µm) remains highly challenging. Here, a novel method is demonstrated where polycaprolactone fibers printed using melt-electrowriting are encapsulated in cell-laden hydrogels and then physically removed to produce hollow, perfusable channels. This technique produces a range of channel diameters (10–41 µm) with circular cross-sections and in hydrogels representing various crosslinking mechanisms. The channels can be formed as interconnected grids, hierarchically branched patterns, or stacked in layers with ≈200 µm channel spacing, thus matching average capillary density in the human body. Alternatively, selective removal of fibers from a melt electrowriting grid can generate perfusable channels within a reinforcing fiber network. This method can be performed in the presence of cells, with human fibroblasts exhibiting encapsulated in gelatin methacryloyl showing no detectable cytotoxic effects. This technique is a promising approach for creating perfusable channels with very small diameters within cell-laden hydrogel matrices, with potential applications including in vitro tissue models and hydrogel microfluidics.

Controllable patterning of bio-compatible polymers in the presence of a cross-linker in evaporating bi-dispersed colloidal drops is of critical importance in functional coatings, bioprinting, and food packaging. This study investigates the effect of calcium chloride and sodium alginate concentration on the evaporative deposition and elemental distribution of dried-out patterns. Different concentrations of alginate and salt in aqueous solutions are deposited on clean glass substrates to gain a deeper understanding of the final structures. Overall, the results indicate that changing the concentrations of sodium alginate and calcium chloride can significantly alter the elemental distribution and deposition uniformity of the final patterns. The modifications in relative concentration alter the physicochemical characteristics of the solution, resulting in significant changes in the pinning time and contact angle of the droplets that correspond to the alteration of the colloidal size and concentration, ultimately resulting in significant differences in deposition patterns. The dried-out patterns are categorized based on their structures and mechanisms (crystallization, sedimentation, and adsorption) controlling the evaporative deposition, and then justified based on the competitive effects of cross-linking, crystallization, and evaporation-driven flows. Using scanning electron microscopy and energy-dispersive X-ray spectroscopy, the elemental distribution of dried-out patterns is also mapped to substantiate the discussion made.

Stable jet electrospinning (SJES) is a special form of optical fiber generation that prevents chaotic fiber whipping typical for conventional electrospinning procedures. Incorporation of highly emissive semiconductor nanoplatelets (NPLs) in such fibers has very high potential in optical data transmission, optological circuits, fiber lasers, solar light concentrators and many other fields because NPLs exhibit strongly directed emission from their surface plane due to various in-plane transition dipole moments. However, potential orientation control of 2D-NPLs in SJES is entirely unknown as electric fields and various mechanical forces contribute in a complex manner simultaneously. Here, the observation of counter-intuitive yet very beneficial orientation of rectangular CdSe/CdS 2D-NLP in SJES perpendicular to the fiber drawing axis is reported. Scanning electron microscopy, 3D-single particle excitation polarization microscopy, 3D-photogoniometry, polarized emission spectroscopy and small angle X-ray scattering (SAXS) demonstrate aggregation free perpendicular alignment of the NPLs in poly(methyl methacrylate) (PMMA) fibers, resulting in dominant emission in directions parallel to the fiber. It is suggested that the observed vertical alignment is due to normal forces resulting from viscoelastic expansion when the polymer solution leaves the cannula (Barus effect) and that using such perpendicular nano-emitter alignment forces allows for the generation of novel materials also beyond fibers.